2-((Difluoromethyl)thio)ethan-1-amine hydrochloride
Overview
Description
“2-((Difluoromethyl)thio)ethan-1-amine hydrochloride” is a chemical compound with the CAS Number: 2097962-23-5 . It has a molecular weight of 163.62 .
Synthesis Analysis
The synthesis of such compounds often involves difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S . This field of research has benefited from the invention of multiple difluoromethylation reagents .Molecular Structure Analysis
The InChI Code for this compound is 1S/C3H7F2NS.ClH/c4-3(5)7-2-1-6;/h3H,1-2,6H2;1H . This code provides a specific string of characters that represents the molecular structure of the compound.Chemical Reactions Analysis
The compound can participate in various chemical reactions. For instance, it can undergo difluoromethylation of C(sp2)–H bond through Minisci-type radical chemistry . It can also react with other compounds in electrophilic, nucleophilic, radical and cross-coupling methods .Physical And Chemical Properties Analysis
The compound has a molecular weight of 163.62 . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not specified in the available data.Scientific Research Applications
Pharmacology
In pharmacology, this compound is valued for its potential as a building block in the synthesis of more complex molecules. Its difluoromethylthio moiety can act as a bioisostere, replacing metabolically sensitive groups in drug molecules to enhance their metabolic stability . This can lead to the development of new therapeutic agents with improved pharmacokinetic properties.
Biochemistry
Biochemists utilize “2-((Difluoromethyl)thio)ethan-1-amine hydrochloride” for its unique chemical properties, such as its ability to introduce fluorine atoms into biomolecules. Fluorination can significantly alter the biological activity and distribution of biomolecules, making this compound a valuable tool for probing biochemical pathways and interactions .
Materials Science
In materials science, the compound’s ability to act as a fluorinating agent can be exploited to modify the surface properties of materials. This can lead to the creation of materials with specific characteristics, such as increased resistance to solvents or altered electrical properties, which are crucial for developing advanced materials for electronics and other industries .
Environmental Science
“2-((Difluoromethyl)thio)ethan-1-amine hydrochloride” can be used in environmental science research to study the environmental fate of fluorinated compounds. Its stability and resistance to degradation make it an excellent candidate for tracing the movement and transformation of chemicals in the environment .
Analytical Chemistry
This compound is also significant in analytical chemistry, where it can serve as a standard or reagent in the development of analytical methods. Its well-defined structure and properties allow for precise calibration and quantification in various analytical techniques .
Chemical Engineering
In chemical engineering, “2-((Difluoromethyl)thio)ethan-1-amine hydrochloride” can be used in process development and optimization. Its predictable reactivity and the ability to introduce fluorine-containing groups are beneficial in designing efficient and scalable chemical processes .
Safety and Hazards
properties
IUPAC Name |
2-(difluoromethylsulfanyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7F2NS.ClH/c4-3(5)7-2-1-6;/h3H,1-2,6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPOYPKDHFRZOOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CSC(F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8ClF2NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((Difluoromethyl)thio)ethan-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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